molecular formula C10H6Cl2N2O B8526979 4,6-Dichloro-5-hydroxy-2-phenylpyrimidine

4,6-Dichloro-5-hydroxy-2-phenylpyrimidine

Cat. No.: B8526979
M. Wt: 241.07 g/mol
InChI Key: SCFRGXMGBHJKCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,6-Dichloro-5-hydroxy-2-phenylpyrimidine is a useful research compound. Its molecular formula is C10H6Cl2N2O and its molecular weight is 241.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H6Cl2N2O

Molecular Weight

241.07 g/mol

IUPAC Name

4,6-dichloro-2-phenylpyrimidin-5-ol

InChI

InChI=1S/C10H6Cl2N2O/c11-8-7(15)9(12)14-10(13-8)6-4-2-1-3-5-6/h1-5,15H

InChI Key

SCFRGXMGBHJKCS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NC(=C(C(=N2)Cl)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

15.3 g of 4,6-dichloro-5-methoxy-2-phenylpyrimidine and 30 ml of 25% boron trichloride solution in methylene chloride are heated at 40° C. in a bomb tube for 15 hours. The reaction mixture is subsequently added dropwise to a mixture of methanol and methylene chloride (1:1), and then diluted with ice-water. The organic phase is separated, and the aqueous phase is extracted with methylene chloride. The combined organic phases are concentrated by evaporation and chromatographed on silica gel to thus obtain 8.7 g of 4,6-dichloro-5-hydroxy-2-phenylpyrimidine, m.p. 138°-140° C. (compound No. 34).
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30 mL
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